Cas no 2640969-11-3 (2-(4-{[(2,5,6-Trimethylpyrimidin-4-yl)oxy]methyl}piperidin-1-yl)pyrimidine-4-carbonitrile)

• Product name: 2-(4-{[(2,5,6-Trimethylpyrimidin-4-yl)oxy]methyl}piperidin-1-yl)pyrimidine-4-carbonitrile
• CAS No: 2640969-11-3
• MF: C₁₈H₂₂N₆O
• MW: 338.406882762909
• CID: 5319649
• PubChem ID: 155798492

2-(4-{[(2,5,6-Trimethylpyrimidin-4-yl)oxy]methyl}piperidin-1-yl)pyrimidine-4-carbonitrile Chemical and Physical Properties

Names and Identifiers

• F6795-5461
• 2640969-11-3
• 2-(4-{[(2,5,6-trimethylpyrimidin-4-yl)oxy]methyl}piperidin-1-yl)pyrimidine-4-carbonitrile
• AKOS040731441
• 2-(4-{[(2,5,6-Trimethylpyrimidin-4-yl)oxy]methyl}piperidin-1-yl)pyrimidine-4-carbonitrile

• Inchi： 1S/C18H22N6O/c1-12-13(2)21-14(3)22-17(12)25-11-15-5-8-24(9-6-15)18-20-7-4-16(10-19)23-18/h4,7,15H,5-6,8-9,11H2,1-3H3
• InChI Key： JKKSTWMFANCHBT-UHFFFAOYSA-N
• SMILES： O(C1C(C)=C(C)N=C(C)N=1)CC1CCN(C2N=CC=C(C#N)N=2)CC1

Computed Properties

• Exact Mass: 338.18550935g/mol
• Monoisotopic Mass: 338.18550935g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 25
• Rotatable Bond Count: 4
• Complexity: 471
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 87.8Ų

Additional information on 2-(4-{[(2,5,6-Trimethylpyrimidin-4-yl)oxy]methyl}piperidin-1-yl)pyrimidine-4-carbonitrile

Comprehensive Analysis of 2-(4-{[(2,5,6-Trimethylpyrimidin-4-yl)oxy]methyl}piperidin-1-yl)pyrimidine-4-carbonitrile (CAS No. 2640969-11-3)

In the rapidly evolving field of pharmaceutical chemistry, 2-(4-{[(2,5,6-Trimethylpyrimidin-4-yl)oxy]methyl}piperidin-1-yl)pyrimidine-4-carbonitrile (CAS No. 2640969-11-3) has emerged as a compound of significant interest. This molecule, characterized by its unique pyrimidine and piperidine structural motifs, is being extensively studied for its potential applications in drug discovery and development. Researchers are particularly intrigued by its selective binding properties and modulation of biological targets, which make it a promising candidate for therapeutic interventions.

The molecular structure of 2-(4-{[(2,5,6-Trimethylpyrimidin-4-yl)oxy]methyl}piperidin-1-yl)pyrimidine-4-carbonitrile features a pyrimidine-4-carbonitrile core linked to a piperidin-1-yl moiety, further substituted with a 2,5,6-trimethylpyrimidin-4-yloxy group. This intricate architecture contributes to its high specificity and bioavailability, key factors driving its popularity in medicinal chemistry. Recent studies highlight its potential in addressing neurological disorders and metabolic diseases, aligning with current trends in precision medicine.

One of the most searched questions in the scientific community revolves around the synthetic pathways for CAS No. 2640969-11-3. The compound is typically synthesized through multi-step organic reactions, including nucleophilic substitution and cross-coupling techniques. Optimizing these processes to achieve higher yields and purity remains a focal point for chemists, especially in the context of green chemistry and sustainable practices. Additionally, its structure-activity relationship (SAR) is a hot topic, as researchers aim to fine-tune its properties for enhanced efficacy.

From a commercial perspective, 2-(4-{[(2,5,6-Trimethylpyrimidin-4-yl)oxy]methyl}piperidin-1-yl)pyrimidine-4-carbonitrile is gaining traction in the pharmaceutical intermediates market. Its demand is fueled by the growing need for novel small-molecule inhibitors and kinase modulators, which are critical in oncology and immunology research. Companies specializing in custom synthesis and contract research are increasingly listing this compound in their portfolios, catering to the expanding needs of biotech and academic institutions.

In conclusion, CAS No. 2640969-11-3 represents a compelling example of how advanced chemical design can address contemporary medical challenges. Its versatile applications, coupled with ongoing research into its mechanistic pathways, ensure its relevance in the scientific landscape. As the quest for innovative therapeutics continues, this compound is poised to play a pivotal role in shaping the future of drug development.